Cas no 74998-19-9 (3-Methoxycarbonylphenylacetone)

3-Methoxycarbonylphenylacetone is a specialized organic compound featuring a phenylacetone backbone with a methoxycarbonyl substituent. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of fine chemicals and pharmaceuticals. The methoxycarbonyl group enhances its utility in nucleophilic substitution and condensation reactions, offering versatility in constructing complex molecular frameworks. Its well-defined chemical properties ensure consistent performance in controlled reactions. The compound is typically characterized by high purity and stability under standard handling conditions, making it suitable for research and industrial applications requiring precise synthetic pathways. Proper storage and handling are recommended to maintain its integrity.
3-Methoxycarbonylphenylacetone structure
74998-19-9 structure
Product Name:3-Methoxycarbonylphenylacetone
CAS No:74998-19-9
MF:C11H12O3
MW:192.211183547974
MDL:MFCD02258776
CID:2182412
PubChem ID:20134188
Update Time:2025-06-07

3-Methoxycarbonylphenylacetone Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Oxo-propyl)-benzoic acid methyl ester
    • 74998-19-9
    • FT-0713523
    • WS-01587
    • SCHEMBL3625604
    • 3-(2-Oxopropyl)benzoic acid methyl ester
    • Y11649
    • EN300-1838333
    • AKOS006277184
    • 3-(2-Oxo-propyl)benzoic acid methyl ester
    • Methyl 3-(2-oxopropyl)benzoate
    • Methyl3-(2-oxopropyl)benzoate
    • SB38574
    • FRHNAXWWCGBMIE-UHFFFAOYSA-N
    • CS-0455490
    • DA-41447
    • 3-Methoxycarbonylphenylacetone
    • MDL: MFCD02258776
    • Inchi: 1S/C11H12O3/c1-8(12)6-9-4-3-5-10(7-9)11(13)14-2/h3-5,7H,6H2,1-2H3
    • InChI Key: FRHNAXWWCGBMIE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)CC(C)=O)=O

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 43.4Ų

3-Methoxycarbonylphenylacetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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3-(2-Oxo-propyl)-benzoic acid methyl ester
74998-19-9 96%
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Alichem
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eNovation Chemicals LLC
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74998-19-9 95%
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